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Compound of Interest

Compound Name: diethyl 1H-indole-2,5-dicarboxylate

Cat. No.: B138331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Diethyl
1H-indole-2,5-dicarboxylate. Due to the limited availability of direct quantitative solubility data

for this specific compound in public literature, this guide presents solubility data for the closely

related compound, Indole-2-carboxylic acid, as a reference. Furthermore, it details a

comprehensive experimental protocol for determining solubility, which can be readily adapted

for Diethyl 1H-indole-2,5-dicarboxylate.

Physicochemical Properties
Property Value Source

Molecular Formula C₁₄H₁₅NO₄ -

Molecular Weight 261.27 g/mol -

LogP 2.52 [1]

Water Solubility
Qualitatively described as

"soluble"
[1]

Illustrative Solubility Data: Indole-2-carboxylic Acid
The following tables summarize the mole fraction solubility (x) of Indole-2-carboxylic acid in ten

different pure solvents at temperatures ranging from 278.15 K to 360.15 K. This data is derived
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from a study by Liu et al. and serves as a valuable reference for understanding the solubility

behavior of indole-based compounds.[2]

Table 1: Solubility of Indole-2-carboxylic Acid in Alcohols and Water

Temperat
ure (K)

Water
(10³x)

Methanol
(10³x)

Ethanol
(10³x)

1-
Propanol
(10³x)

2-
Propanol
(10³x)

1-Butanol
(10³x)

278.15 0.13 196.21 185.43 165.28 150.11 142.37

283.15 0.18 215.83 204.01 181.65 165.02 156.49

288.15 0.24 237.12 224.23 200.01 181.54 172.03

293.15 0.33 259.98 246.21 219.82 199.51 189.12

298.15 0.45 284.53 269.98 241.25 219.08 207.85

303.15 0.62 310.89 295.63 264.41 239.81 228.31

308.15 0.84 339.18 323.28 289.42 262.45 250.61

313.15 1.13 369.51 353.05 316.41 286.91 274.88

318.15 1.51 402.01 385.08 345.52 313.32 301.24

323.15 2.01 436.81 419.51 376.89 341.81 329.83

328.15 - 474.02 456.48 410.68 372.53 360.81

333.15 - 513.78 496.15 447.05 405.62 394.32

338.15 - 556.24 538.68 486.17 441.25 430.51

343.15 - - 584.23 528.21 479.58 469.53

348.15 - - - 573.34 520.79 511.55

353.15 - - - 621.75 565.06 556.74

358.15 - - - - 612.58 605.29

360.15 - - - - 629.81 623.41
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Table 2: Solubility of Indole-2-carboxylic Acid in Other Organic Solvents

Temperature
(K)

Ethyl Acetate
(10³x)

Dichlorometha
ne (10³x)

Toluene (10³x)
1,4-Dioxane
(10³x)

278.15 158.24 10.31 1.12 11.83

283.15 174.01 12.02 1.54 13.95

288.15 191.35 14.04 2.11 16.48

293.15 210.38 16.41 2.90 19.49

298.15 231.21 19.21 3.98 23.06

303.15 253.98 22.52 5.46 27.29

308.15 278.84 26.43 7.50 32.31

313.15 305.93 31.05 10.32 38.28

318.15 335.41 36.49 14.19 45.39

323.15 367.43 42.89 19.53 53.86

328.15 402.15 50.41 26.89 63.92

333.15 439.73 59.25 36.99 75.86

338.15 480.35 69.64 50.88 90.03

343.15 - - 69.99 -

348.15 - - 96.28 -

353.15 - - 132.42 -

358.15 - - 182.11 -

360.15 - - 208.23 -

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of a compound like

Diethyl 1H-indole-2,5-dicarboxylate, based on the synthetic method with laser monitoring.[2]
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Materials and Apparatus
Solute: Diethyl 1H-indole-2,5-dicarboxylate (or other compound of interest)

Solvents: A range of pure solvents (e.g., water, methanol, ethanol, ethyl acetate, etc.)

Apparatus:

Jacketed glass vessel (~200 mL)

Thermostatic bath for temperature control

Magnetic stirrer

Laser monitoring system

Precision thermometer (± 0.05 K)

Analytical balance

Procedure
Sample Preparation: Accurately weigh a specific amount of the solute and the chosen

solvent and place them into the jacketed glass vessel.

Temperature Control: The jacketed vessel is connected to a thermostatic bath to precisely

control the temperature of the solution.

Equilibration: The solution is continuously stirred using a magnetic stirrer to ensure

homogeneity.

Heating and Cooling Cycles:

The solution is slowly heated at a controlled rate until the solute completely dissolves. The

temperature at which the last solid particle disappears is recorded.

The clear solution is then slowly cooled until the first solid particles reappear

(crystallization). The temperature of crystallization is recorded.
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Laser Monitoring: A laser beam is passed through the solution. The dissolution and

crystallization points are accurately determined by observing the changes in the intensity of

the transmitted laser light. A sharp change in light transmission indicates the phase

transition.

Data Collection: The dissolution and crystallization temperatures are recorded for a given

composition. The experiment is repeated with different solute-solvent ratios to determine the

solubility at various temperatures.

Data Analysis: The collected data points are used to construct a solubility curve (solubility vs.

temperature).

Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of an

organic compound.
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Workflow for Experimental Solubility Determination

Sample Preparation
(Weighing solute and solvent)

Equilibration in Jacketed Vessel
(Stirring at controlled temperature)

Heating Cycle
(Slowly increase temperature)

Laser Monitoring for Dissolution
(Record temperature of complete dissolution)

Cooling Cycle
(Slowly decrease temperature)

Laser Monitoring for Crystallization
(Record temperature of first crystal appearance)

Data Analysis
(Construct solubility curve)
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Key Factors Influencing Solubility

Solute Characteristics Solvent Characteristics

Solubility

Solute Properties

Polarity Hydrogen Bonding Molecular Weight & Size

Solvent Properties

Polarity Hydrogen BondingTemperature Pressure
(Mainly for gases)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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